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Compound of Interest

Compound Name: 4-Methoxyphenethyl alcohol

Cat. No.: B029802 Get Quote

A Comprehensive Technical Guide to 2-(4-
methoxyphenyl)ethanol
This technical guide provides an in-depth overview of 2-(4-methoxyphenyl)ethanol, a significant

chemical compound with applications in research and various industries. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, synthesis, and safety.

Chemical and Physical Properties
2-(4-methoxyphenyl)ethanol, also known as 4-methoxyphenethyl alcohol, is an organic

compound with the chemical formula C9H12O2.[1] It is recognized by its CAS Registry Number

702-23-8.[1] This compound is a derivative of benzeneethanol, featuring a methoxy group at

the para position of the phenyl ring.[1] It is a low-melting solid, appearing as a clear, light brown

substance.[2]

Table 1: Physicochemical Properties of 2-(4-
methoxyphenyl)ethanol
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Property Value Reference

IUPAC Name 2-(4-methoxyphenyl)ethanol [1]

Synonyms
4-Methoxyphenethyl alcohol,

p-Methoxyphenethyl alcohol
[1]

CAS Number 702-23-8 [1][3]

Molecular Formula C9H12O2 [1]

Molecular Weight 152.19 g/mol [1]

Melting Point 28-30 °C [2][3]

Boiling Point 334-336 °C [2][3]

Flash Point >112 °C (>233.6 °F) [2]

Refractive Index 1.5370 [3]

Solubility
Soluble in DMSO and

Methanol
[4][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-(4-

methoxyphenyl)ethanol. Key spectral data are summarized below.

Table 2: Spectroscopic Data for 2-(4-
methoxyphenyl)ethanol

Spectroscopic Technique Key Data Points Reference

Mass Spectrometry (GC-MS)
Top Peak (m/z): 121, Second

Highest Peak (m/z): 152
[1]

Infrared (IR) Spectrum
Data available in the NIST/EPA

Gas-Phase Infrared Database
[6]

Synthesis and Manufacturing
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2-(4-methoxyphenyl)ethanol can be synthesized through various chemical reactions. One

common method involves the reduction of 4-methoxyphenylacetic acid or its esters. It is also a

known by-product of the reaction between fatty acids and hydroxyl compounds.[7] The

compound is listed as active on the EPA TSCA inventory, indicating its use in commercial

manufacturing.[1]

Applications and Biological Relevance
2-(4-methoxyphenyl)ethanol serves as a versatile intermediate in organic synthesis. It is utilized

in the preparation of other compounds, such as 4-(2-iodoethyl)phenol, by refluxing with

hydriodic acid.[4][5][8] Additionally, it has applications in the flavor and fragrance industry,

valued for its fresh citrus juice aroma.[7][8]

While specific details on its direct biological activity and signaling pathways are not extensively

documented in publicly available literature, its structural similarity to other biologically active

phenylethanoids suggests potential areas for investigation. For instance, ethanol, a related

small molecule, is known to modulate various intracellular signaling cascades, including those

involving protein kinase A (PKA) and protein kinase C (PKC).[9][10][11]

Safety and Handling
Understanding the safety profile of 2-(4-methoxyphenyl)ethanol is essential for its handling in a

laboratory or industrial setting.

Table 3: GHS Hazard Information for 2-(4-
methoxyphenyl)ethanol

Hazard Statement Code Description Reference

Skin Irritation H315 Causes skin irritation [1]

Eye Irritation H319
Causes serious eye

irritation
[1]

Respiratory Irritation H335
May cause respiratory

irritation
[1]
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Precautionary Measures: Standard laboratory safety protocols should be followed, including

the use of personal protective equipment such as gloves and safety glasses.[2][12] It should be

handled in a well-ventilated area to avoid inhalation.[13] The compound is incompatible with

strong acids, acid anhydrides, acid chlorides, and oxidizing agents.[2] For storage, it should be

kept in a cool, dry, and well-sealed container.[4]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis or biological evaluation of 2-(4-

methoxyphenyl)ethanol are not readily available in the provided search results, a general

approach to its synthesis can be inferred. A common synthetic route would involve the

reduction of a corresponding carboxylic acid or ester.

General Synthesis Workflow:

Starting Material
(4-methoxyphenylacetic acid or ester)

Reduction
(e.g., with LiAlH4 in THF)

Aqueous Work-up
(Quenching and Extraction)

Purification
(e.g., Column Chromatography) 2-(4-methoxyphenyl)ethanol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(4-methoxyphenyl)ethanol.

Potential Signaling Pathway Interactions
Given the structural relationship to ethanol, it is plausible that 2-(4-methoxyphenyl)ethanol

could interact with signaling pathways affected by alcohols. Ethanol is known to impact

pathways involving mTOR and TRPM2 channels.[14][15] The following diagram illustrates a

simplified, hypothetical signaling cascade that could be investigated for modulation by 2-(4-

methoxyphenyl)ethanol.
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Caption: A hypothetical signaling pathway potentially modulated by 2-(4-

methoxyphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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